(1-(4-Fluorophenyl)cyclopropyl)methanamine hydrochloride
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Description
(1-(4-Fluorophenyl)cyclopropyl)methanamine hydrochloride is a useful research compound. Its molecular formula is C10H13ClFN and its molecular weight is 201.669. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Complex Molecules : This compound serves as a key intermediate in the synthesis of various complex molecules. For instance, it has been used in the synthesis of N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide, a process involving multi-step nucleophilic substitution reactions and ester hydrolysis, highlighting its versatility in synthetic organic chemistry (Zhou et al., 2021).
Pharmacological Studies : It has been used in the development of new pharmacological agents, such as the synthesis of novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine as serotonin 5-HT1A receptor-biased agonists with potential antidepressant effects. These studies involve signal transduction assays to identify compounds with specific biological activities, demonstrating the compound's role in advancing drug discovery (Sniecikowska et al., 2019).
Analytical Chemistry : In analytical chemistry, it has been used in the separation and analysis of pharmaceutical compounds and their degradation products. For example, micellar liquid chromatography (MLC) and microemulsion liquid chromatography (MELC) have been employed for the separation of flunarizine hydrochloride and its degradation products, illustrating its application in ensuring the quality and safety of pharmaceuticals (El-Sherbiny et al., 2005).
Chiral Discrimination Studies : The compound has also been used in chiral discrimination studies, which are crucial in the development of enantiomerically pure pharmaceuticals. For instance, its enantiomers were separated on an amylose tris(3,5-dimethylphenyl)carbamate stationary phase, contributing to the understanding of molecular interactions that govern enantioselectivity in chromatography (Bereznitski et al., 2002).
Properties
IUPAC Name |
[1-(4-fluorophenyl)cyclopropyl]methanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FN.ClH/c11-9-3-1-8(2-4-9)10(7-12)5-6-10;/h1-4H,5-7,12H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKEQWVNYYKFKPE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CN)C2=CC=C(C=C2)F.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClFN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00672625 |
Source
|
Record name | 1-[1-(4-Fluorophenyl)cyclopropyl]methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00672625 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1209726-03-3 |
Source
|
Record name | 1-[1-(4-Fluorophenyl)cyclopropyl]methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00672625 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.